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Abstract

Orlandin is a naturally occurring bicoumarin produced by the fungus Aspergillus niger. First
identified for its significant plant growth-inhibiting properties, Orlandin's ecological role
primarily revolves around allelopathy, potentially providing a competitive advantage to its
producing organism. This technical guide provides a comprehensive overview of the current
scientific understanding of Orlandin, with a focus on its ecological functions, underlying
mechanisms, and the experimental protocols used for its characterization. Quantitative data are
presented in structured tables, and key pathways and workflows are visualized using DOT
language diagrams to facilitate a deeper understanding for researchers and professionals in
drug development and agricultural science.

Introduction

Orlandin is a fungal metabolite classified as an 8,8'-bicoumarin.[1] It was first isolated and
characterized in 1979 from the fungus Aspergillus niger, a ubiquitous saprophytic mold.[1] The
primary and most well-documented ecological role of Orlandin is its ability to inhibit the growth
of plants, suggesting its function as an allelochemical. Allelopathy, the process by which an
organism produces biochemicals that influence the germination, growth, survival, and
reproduction of other organisms, is a critical factor in shaping microbial and plant community
structures. The study of such compounds is of significant interest for their potential applications
as natural herbicides or as lead compounds in drug discovery.
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Physicochemical Properties of Orlandin

Orlandin is a symmetrical molecule with the chemical formula C22H1sOs. It is structurally
related to other bicoumarins, which are known for their diverse biological activities.

Property Value
Molecular Formula C22H180s
Molecular Weight 410.38 g/mol
Class 8,8'-Bicoumarin
Producing Organism Aspergillus niger

Ecological Role: Plant Growth Inhibition

The most significant ecological function of Orlandin is its phytotoxic activity. It has been
demonstrated to inhibit the growth of wheat coleoptiles, a standard model for assessing plant
growth regulators.

Quantitative Data on Phytotoxicity

The inhibitory effect of Orlandin on the elongation of etiolated wheat coleoptiles is
concentration-dependent. The following table summarizes the reported data from the initial
characterization study.

Orlandin Concentration (M) Inhibition of Growth (%)
10-3 100

104 100

10-3 47

10-¢ 18

Data sourced from Cutler et al., 1979.
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Experimental Protocol: Wheat Coleoptile Bioassay

The following protocol outlines the methodology used to determine the plant growth-inhibiting
properties of Orlandin. This bioassay is a standard method for evaluating the activity of plant
growth regulators.

1. Plant Material:

o Wheat seeds (Triticum aestivum) are used.

2. Germination and Coleoptile Preparation:

» Wheat seeds are soaked in water for 2-4 hours.

o The soaked seeds are then sown on moist filter paper in a petri dish and incubated in the
dark at a controlled temperature (e.g., 25°C) for 3-4 days.

e Once the coleoptiles reach a length of 20-30 mm, they are harvested under a dim green light
to avoid phototropic responses.

e A 4-5 mm section is excised from each coleoptile, approximately 3 mm below the apical tip.
3. Bioassay Procedure:
e Aseries of dilutions of Orlandin in a suitable solvent (e.g., ethanol or DMSO) are prepared.

e The prepared coleoptile sections are transferred to petri dishes or multi-well plates
containing a buffered solution (e.g., phosphate buffer at pH 6.0) with the different
concentrations of Orlandin. A control group with the solvent alone is also included.

e The plates are incubated in the dark at a controlled temperature for 18-24 hours.
4. Data Collection and Analysis:
 After the incubation period, the final length of each coleoptile section is measured.

o The percentage of inhibition is calculated for each concentration relative to the growth of the
control group.
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e The data can be used to generate a dose-response curve and determine the 1Cso value (the
concentration that causes 50% inhibition).

Logical Workflow for Wheat Coleoptile Bioassay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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